5-(hydroxymethyl)pyridine-2,3-dicarboxylic acid
Overview
Description
5-(hydroxymethyl)pyridine-2,3-dicarboxylic acid (5-HMPDCA) is a powerful organic acid that has a wide range of applications in the field of chemistry and biochemistry. 5-HMPDCA is an important intermediate in the synthesis of many organic compounds and is used as a building block in the synthesis of polymers and pharmaceuticals. Additionally, 5-HMPDCA has been studied extensively in the fields of biochemistry and physiology due to its potential therapeutic applications.
Scientific Research Applications
5-(hydroxymethyl)pyridine-2,3-dicarboxylic acid has been studied extensively in the fields of biochemistry and physiology due to its potential therapeutic applications. In particular, 5-(hydroxymethyl)pyridine-2,3-dicarboxylic acid has been found to have anti-inflammatory, anti-oxidant, and anti-tumor properties. Additionally, 5-(hydroxymethyl)pyridine-2,3-dicarboxylic acid has been found to have potential applications in the treatment of cancer, diabetes, and cardiovascular diseases.
Mechanism of Action
The exact mechanism of action of 5-(hydroxymethyl)pyridine-2,3-dicarboxylic acid is not yet fully understood. However, it is believed that 5-(hydroxymethyl)pyridine-2,3-dicarboxylic acid is able to inhibit the activity of various enzymes and proteins, including cyclooxygenase-2 (COX-2) and phosphatidylinositol 3-kinase (PI3K). Additionally, 5-(hydroxymethyl)pyridine-2,3-dicarboxylic acid is believed to exert its anti-inflammatory, anti-oxidant, and anti-tumor effects by modulating the activity of various transcription factors, such as NF-κB and AP-1.
Biochemical and Physiological Effects
5-(hydroxymethyl)pyridine-2,3-dicarboxylic acid has been found to have a wide range of biochemical and physiological effects. In particular, 5-(hydroxymethyl)pyridine-2,3-dicarboxylic acid has been found to have anti-inflammatory, anti-oxidant, and anti-tumor properties. Additionally, 5-(hydroxymethyl)pyridine-2,3-dicarboxylic acid has been found to modulate the activity of various enzymes and proteins, including cyclooxygenase-2 (COX-2) and phosphatidylinositol 3-kinase (PI3K). Furthermore, 5-(hydroxymethyl)pyridine-2,3-dicarboxylic acid has been found to have potential applications in the treatment of cancer, diabetes, and cardiovascular diseases.
Advantages and Limitations for Lab Experiments
5-(hydroxymethyl)pyridine-2,3-dicarboxylic acid is a versatile molecule that can be used in a wide range of laboratory experiments. The main advantages of using 5-(hydroxymethyl)pyridine-2,3-dicarboxylic acid in laboratory experiments include its low cost, ease of synthesis, and wide range of applications. Additionally, 5-(hydroxymethyl)pyridine-2,3-dicarboxylic acid has been found to be relatively stable over time and is not prone to degradation. However, there are some limitations to using 5-(hydroxymethyl)pyridine-2,3-dicarboxylic acid in laboratory experiments, such as its insolubility in water and its tendency to form complexes with other molecules.
Future Directions
There are a number of potential future directions for 5-(hydroxymethyl)pyridine-2,3-dicarboxylic acid research. For example, further research is needed to better understand the exact mechanism of action of 5-(hydroxymethyl)pyridine-2,3-dicarboxylic acid and its potential therapeutic applications. Additionally, further research is needed to develop more efficient and cost-effective methods for synthesizing 5-(hydroxymethyl)pyridine-2,3-dicarboxylic acid. Furthermore, research is needed to develop more stable and soluble forms of 5-(hydroxymethyl)pyridine-2,3-dicarboxylic acid for use in laboratory experiments. Finally, research is needed to explore the potential applications of 5-(hydroxymethyl)pyridine-2,3-dicarboxylic acid in other fields, such as agriculture and food science.
Synthesis Methods
5-(hydroxymethyl)pyridine-2,3-dicarboxylic acid can be synthesized via a variety of methods, including the reaction of pyridine with formaldehyde, the oxidation of 5-hydroxymethylpyridine, and the reaction of pyridine-2,3-dicarboxylic acid with formaldehyde. The most commonly used method is the reaction of pyridine with formaldehyde, which produces 5-(hydroxymethyl)pyridine-2,3-dicarboxylic acid in a yield of 80-90%. The reaction is carried out in aqueous solution at room temperature and requires the presence of a catalyst, such as zinc chloride or sodium hydroxide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(hydroxymethyl)pyridine-2,3-dicarboxylic acid involves the conversion of pyridine-2,3-dicarboxylic acid to the desired product through a series of chemical reactions.", "Starting Materials": [ "Pyridine-2,3-dicarboxylic acid", "Formaldehyde", "Sodium cyanoborohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: Pyridine-2,3-dicarboxylic acid is reacted with formaldehyde and sodium cyanoborohydride in ethanol to form 5-(hydroxymethyl)pyridine-2,3-dicarboxylic acid.", "Step 2: The reaction mixture is then treated with hydrochloric acid to remove any excess formaldehyde.", "Step 3: The resulting mixture is then neutralized with sodium hydroxide and the product is extracted with water.", "Step 4: The product is then purified through recrystallization to obtain the final product, 5-(hydroxymethyl)pyridine-2,3-dicarboxylic acid." ] } | |
CAS RN |
1228933-02-5 |
Product Name |
5-(hydroxymethyl)pyridine-2,3-dicarboxylic acid |
Molecular Formula |
C8H7NO5 |
Molecular Weight |
197.1 |
Purity |
95 |
Origin of Product |
United States |
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